Cas no 87-99-0 (Xylitol)

Xylitol can be classified into polyols and sugar alcohols

Xylitol structure

Product Name:Xylitol

CAS No:87-99-0

Molecular Formula:C₅H₁₂O₅

Molecular Weight:152.145782470703

MDL:MFCD00064292

CID:34444

PubChem ID:24902140

Xylitol Properties

Names and Identifiers

- Xylitol
- XYLIT
- XYLITE
- D-XYLITOL
- 1,2,3,4,5-PENTAHYDROXYPENTANE
- PENTANE-1,2,3,4,5-PENTOL
- XYLITOL(P)
- eutrit
- kannit
- Klinit
- Kylit
- Meso-X
- newtol
- Torch
- Xilite
- XYLITOL, CERTIFIED REFERENCE MATERIAL
- Xyliton
- Xylo-oligosaccharide
- 木糖醇
- ribitol
- adonitol
- Adonite
- Adonit
- D-ribitol
- Xyliton
- Xylite (sugar)
- 1,2,3,4,5-pentanepentol
- Xylisorb
- L-ribitol
- meso-xylitol
- meso-ribitol
- L-xylitol
- D-Adonitol
- (2R,3S,4S)-Pentane-1,2,3,4,5-pentaol
- (2R,3R,4S)-Pentane-1,2,3,4,5-pentaol
- (2R,3s,4S)-pentane-1,2,3,4,5-pentol
- 353ZQ9TVDA
- VCQ006KQ1E
- HEBKCHPVOIAQ
- DL-Xylitol
- C-Xylidex CR 16055
- E 967
- Fluorette
- Genencare XL
- MeSH ID: D014993
- NSC 25283
- Wood sugar alcohol
- X 0018
- Xivia CM 90
- Xylishine
- Xylisorb 300
- Xylisorb 700
- Xylit XC
- Xylitab 100
- Xylitab 300
- Xylitab DC
- Xylite P
- Xylitol C
- Xylitol CM 90
- Xylitol P
- xylo-Pentitol
- +Expand
- MDL： MFCD00064292
- InChIKey： HEBKCHPVOIAQTA-UHFFFAOYSA-N
- Inchi： 1S/C5H12O5/c6-1-3(8)5(10)4(9)2-7/h3-10H,1-2H2
- SMILES： OCC(C(C(CO)O)O)O
- BRN： 1720523

Computed Properties

Exact Mass: 152.068473g/mol
Surface Charge: 0
XLogP3: -2.5
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 4
Monoisotopic Mass: 152.068473g/mol
Monoisotopic Mass: 152.068473g/mol
Topological Polar Surface Area: 101Å²
Heavy Atom Count: 10
Complexity: 76.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0
Molecular Weight: 152.15

Experimental Properties

Stability Shelf Life: Xylitol is stable to heat but is marginally hygroscopic. Caramelization can occur only if it is heated for several minutes near ist boiling point. ... Milled and specialized granulated grades of xylitol have a tendency to cake and should therefore be used within 9 to 12 months. Aqueous xylitol solutions have been reported to be stable, even on prolonged heating and storage.
Temperature: Since xylitol is not utilized by most microoragnisms, products made with xylitol are usually safe from fermentation and microbial spoilage.
Taste: Relative sweetness equal to sucrose
LogP: -2.94630
PSA: 101.15000
Merck: 10085
Refractive Index: 1.3920 (estimate)
Water Partition Coefficient: soluble
Boiling Point: 215~217℃
Melting Point: 94-97 °C (lit.)
Vapor Pressure: 2.47X10-3 mm Hg at 25 °C (est)
Flash Point: 261.9 °C
Solubility: H2O: 0.1 g/mL, clear, colorless
Color/Form: White cryst.
Solubility: It is very soluble in water (about 160g/100ml) and slightly soluble in ethanol and methanol.
Sensitiveness: Hygroscopic
Density: 1.515

Xylitol Security Information

RTECS：ZF0800000
WGK Germany：2
Safety Instruction： S24/25
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
Signal Word：warning
TSCA：Yes
Toxicity：LD50 orally in mice: approx 22 g/kg (Salminen)
FLUKA BRAND F CODES：3

Xylitol Customs Data

HS CODE：2905491000
Customs Data：

China Customs Code:
2905491000

Overview:

2905491000 xylitol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food

Summary:

2905491000 (2r,3r,4s)-pentane-1,2,3,4,5-pentaol.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:5.5%.general tariff:30.0%

Xylitol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Aaron	AR001U4C-25g	Xylitol	87-99-0	99%	25g	$3.00	2024-07-18
abcr	AB120054-1 kg	Xylitol, 98%; .	87-99-0	98%	1 kg	€120.20	2023-07-20
Ambeed	A221974-5g	(2R,3r,4S)-Pentane-1,2,3,4,5-pentaol	87-99-0	98+%	5g	$5.0	2024-07-18
ChemScence	CS-2987-1000g	Xylitol	87-99-0	≥98.0%	1000g	$41.0	2021-09-02
DC Chemicals	DCM-004-20 mg	Xylitol	87-99-0	>98%, Standard References Grade	20mg	$280.0	2022-02-28
Enamine	EN300-7424092-0.05g	(2R,3r,4S)-pentane-1,2,3,4,5-pentol	87-99-0	95%	0.05g	$148.0	2024-05-24
eNovation Chemicals LLC	D397708-500g	Xylitol	87-99-0	97%	500g	$185	2022-06-09
FUJIFILM	244-00542-25g	Xylitol	87-99-0		25g	JPY 2500	2023-09-15
MedChemExpress	HY-N0538-10mM*1mLinDMSO	Xylitol	87-99-0	≥98.0%	10mM*1mLinDMSO	￥550	2023-07-25
Omicron Biochemicals	ALD-038-0.25g	D-[2-13C]xylitol	87-99-0		0.25g	$410	2024-07-19

Xylitol Synthesis

Synthetic Circuit 1

1133834-08-8

87-99-0

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran
1.2 Reagents: Hydrochloric acid Solvents: Methanol , Water

Reference

Chemo-enzymic synthesis of trans-4,5-dihydroxycyclopent-2-enones: conversion to D-1-deoxynojirimycin

Johnson, Carl R.; et al, Journal of the Chemical Society, 1995, (11), 1139-40

Synthetic Circuit 2

2355290-89-8

87-99-0

Reaction Conditions

1.1 Reagents: Triethylsilane Catalysts: Tris(pentafluorophenyl)borane Solvents: Toluene ; 48 h, 25 °C

Reference

Modulating Electrostatic Interactions in Ion Pair Intermediates To Alter Site Selectivity in the C-O Deoxygenation of Sugars

Lowe, Jared M.; et al, Angewandte Chemie, 2020, 59(39), 17297-17300

Synthetic Circuit 3

488-82-4

87-99-0

Reaction Conditions

1.1 Catalysts: D-Xylulose reductase (NADH) , D-Arabinitol dehydrogenase Solvents: Water ; 27 h, pH 6, 30 °C

Reference

Novel enzymatic method for the production of xylitol from D-arabitol by Gluconobacter oxydans

Suzuki, Shun-ichi; et al, Bioscience, 2002, 66(12), 2614-2620

Synthetic Circuit 4

488-82-4

87-99-0

Reaction Conditions

1.1 Catalysts: Glucose 6-phosphate dehydrogenase , Phosphogluconate dehydrogenase ; 40 h, 30 °C

Reference

Improved Xylitol Production from D-Arabitol by Enhancing the Coenzyme Regeneration Efficiency of the Pentose Phosphate Pathway in Gluconobacter oxydans

Li, Sha; et al, Journal of Agricultural and Food Chemistry, 2016, 64(5), 1144-1150

Synthetic Circuit 5

488-82-4

87-99-0

Reaction Conditions

1.1 Solvents: Water ; 6 h, rt
2.1 Catalysts: D-Xylulose reductase (NADH) Solvents: Water ; 48 h, pH 6, 30 °C

Reference

Construction and co-expression of plasmid encoding xylitol dehydrogenase and a cofactor regeneration enzyme for the production of xylitol from D-arabitol

Zhou, Peng; et al, Enzyme and Microbial Technology, 2012, 51(2), 119-124

Synthetic Circuit 6

2460-44-8

87-99-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Nickel ; 1.5 - 3 h, 4 MPa, 130 °C

Reference

Continuous Hydrogenation of Maltose over Raney Ni in a Trickle-Bed Reactor

Fan, Haoan; et al, Industrial & Engineering Chemistry Research, 2023, 62(38), 15395-15405

Synthetic Circuit 7

551-84-8

87-99-0

Reaction Conditions

1.1 Catalysts: D-Xylulose reductase (NADH) Solvents: Water ; 48 h, pH 6, 30 °C

Reference

Construction and co-expression of plasmid encoding xylitol dehydrogenase and a cofactor regeneration enzyme for the production of xylitol from D-arabitol

Zhou, Peng; et al, Enzyme and Microbial Technology, 2012, 51(2), 119-124

Synthetic Circuit 8

9034-32-6

58-86-6

87-99-0

Reaction Conditions

1.1 Solvents: Water ; 96 h, 30 °C

Reference

Integrated lignocellulosic bioprocess for co-production of ethanol and xylitol from sugarcane bagasse

Unrean, Pornkamol ; et al, Industrial Crops and Products, 2018, 123, 238-246

Synthetic Circuit 9

9034-32-6

58-86-6

87-99-0

Reaction Conditions

Reference

Improvement in xylitol production from sugarcane bagasse hydrolysate achieved by the use of a repeated-batch immobilized cell system

Carvalho, Walter; et al, Zeitschrift fuer Naturforschung, 2002, 57, 109-112

Synthetic Circuit 10

9034-32-6

87-99-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Lactic acid , Ruthenium Solvents: Water ; 5 h, 20 bar, 160 °C

Reference

One-Pot Selective Conversion of Hemicellulose to Xylitol

Dietrich, Karolin; et al, Organic Process Research & Development, 2017, 21(2), 165-170

Synthetic Circuit 11

9034-32-6

87-99-0

Reaction Conditions

1.1 Reagents: Isopropanol , Sulfuric acid Catalysts: Ruthenium , Carbon Solvents: Water ; 3 h, 140 °C

Reference

One-Pot Selective Conversion of Hemicellulose (Xylan) to Xylitol under Mild Conditions

Yi, Guangshun; et al, ChemSusChem, 2012, 5(8), 1383-1387

Synthetic Circuit 12

2355290-87-6

87-99-0

Reaction Conditions

1.1 Reagents: Triethylsilane Catalysts: Tris(pentafluorophenyl)borane Solvents: Dichloromethane ; 48 h, 25 °C

Reference

Modulating Electrostatic Interactions in Ion Pair Intermediates To Alter Site Selectivity in the C-O Deoxygenation of Sugars

Lowe, Jared M.; et al, Angewandte Chemie, 2020, 59(39), 17297-17300

Synthetic Circuit 13

2355290-87-6

87-99-0

Reaction Conditions

1.1 Reagents: Triethylsilane Catalysts: Tris(pentafluorophenyl)borane Solvents: Dichloromethane ; 48 h, rt

Reference

Controlling Sugar Deoxygenation Products from Biomass by Choice of Fluoroarylborane Catalyst

Seo, Youngran; et al, ACS Catalysis, 2019, 9(8), 6648-6652

Synthetic Circuit 14

55555-45-8

87-99-0

Reaction Conditions

1.1 Reagents: Bis(pentafluorophenyl)borinic acid , Tetramethyldisilazane Solvents: 1,4-Dioxane ; 10 min, 25 °C
1.2 3 d, 25 °C
1.3 Reagents: Triethylamine
1.4 Solvents: Methanol

Reference

Selective C-O Bond Cleavage of Sugars with Hydrosilanes Catalyzed by Piers' Borane Generated In Situ

Zhang, Jianbo; et al, Angewandte Chemie, 2017, 56(44), 13757-13761

Synthetic Circuit 15

55555-45-8

87-99-0

Reaction Conditions

1.1 Reagents: Poly(methylhydrosiloxane) Catalysts: Tris(pentafluorophenyl)borane Solvents: Dichloromethane-d2 ; 1 h, rt
1.2 Reagents: Dowex ; 2 h, rt

Reference

Harnessing the reactivity of poly(methylhydrosiloxane) for the reduction and cyclization of biomass to high-value products

Hein, Nicholas M.; et al, Green Chemistry, 2019, 21(10), 2662-2669

Synthetic Circuit 16

9014-63-5

87-99-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Iridium , Silica , Rhenium oxide (ReO2) Solvents: Water ; 1 h, 8 MPa, 473 K
1.2 Reagents: Hydrogen Solvents: Dodecane , Water ; 12 h, 6 MPa, 403 °C

Reference

Selective transformation of hemicellulose (xylan) into n-pentane, pentanols or xylitol over a rhenium-modified iridium catalyst combined with acids

Liu, Sibao; et al, Green Chemistry, 2016, 18(1), 165-175

Synthetic Circuit 17

11132-73-3

58-86-6

87-99-0

Reaction Conditions

1.1 Solvents: Water ; 360 h, pH 5, 28 °C

Reference

Production of ethanol and xylitol by Trametes membranacea

Rissi, Silvana; et al, Bioprocess and Biosystems Engineering, 2018, 41(7), 1017-1028

Synthetic Circuit 18

11132-73-3

87-99-0

Reaction Conditions

1.1 Solvents: Water ; 144 h, pH 5, 28 °C

Reference

Production of ethanol and xylitol by Trametes membranacea

Rissi, Silvana; et al, Bioprocess and Biosystems Engineering, 2018, 41(7), 1017-1028

Synthetic Circuit 19

147-81-9

58-86-6

50-99-7

87-99-0

Reaction Conditions

1.1 Solvents: Water ; 16 h, 30 °C

Reference

Engineering of Corynebacterium glutamicum for xylitol production from lignocellulosic pentose sugars

Dhar, Kiran S.; et al, Journal of Biotechnology, 2016, 230, 63-71

Synthetic Circuit 20

25990-60-7

87-99-0

Reaction Conditions

1.1 Solvents: Water ; 24 h, pH 7, 30 °C

Reference

Immobilization of recombinant Escherichia coli on multi-walled carbon nanotubes for xylitol production

Abd Rahman, Noor Hidayah; et al, Enzyme and Microbial Technology, 2020, 135,

Synthetic Circuit 21

5328-37-0

98-01-1

67-47-0

59-23-4

58-86-6

50-99-7

87-99-0

Reaction Conditions

1.1 Solvents: Water ; 110 h, pH 6, 30 °C

Reference

Xylitol production from waste xylose mother liquor containing miscellaneous sugars and inhibitors: one-pot biotransformation by Candida tropicalis and recombinant Bacillus subtilis

Wang, Hengwei; et al, Microbial Cell Factories, 2016, 15, 82/1-82/12